Stannane, trimethyl(4-(methylthio)phenyl)-

• CAS RN: 17113-79-0
• Molecular Formula: C10H16SSn
• Molecular Weight: 287 g/mol
• IUPAC Name: trimethyl-(4-methylsulfanylphenyl)stannane
• InChI: InChI=1S/C7H7S.3CH3.Sn/c1-8-7-5-3-2-4-6-7;;;;/h3-6H,1H3;3*1H3
• InChI Key: SOIHJVVPLRYXFC-UHFFFAOYSA-N
• SMILES: CSC1=CC=C(C=C1)[Sn](C)(C)C
• synonyms: Stannane,trimethyl[4-(methylthio)phenyl]-

Description

Stannane, trimethyl(4-(methylthio)phenyl)-, also known as TMTM, is a chemical compound that belongs to the organotin family. It is widely used in various fields, including agriculture, medicine, and industry, due to its unique properties.

Mechanism of Action

The mechanism of action of Stannane, trimethyl(4-(methylthio)phenyl)- is not fully understood, but it is believed to involve the disruption of cellular membranes and the inhibition of key enzymes involved in cellular metabolism. Stannane, trimethyl(4-(methylthio)phenyl)- has been shown to bind to sulfhydryl groups on enzymes and proteins, leading to their inactivation.
Biochemical and physiological effects:
Stannane, trimethyl(4-(methylthio)phenyl)- has been shown to have a number of biochemical and physiological effects, including the induction of oxidative stress, the activation of apoptosis pathways, and the inhibition of cell proliferation. In addition, Stannane, trimethyl(4-(methylthio)phenyl)- has been shown to have immunomodulatory effects, including the stimulation of cytokine production and the activation of immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Stannane, trimethyl(4-(methylthio)phenyl)- in lab experiments is its broad-spectrum activity against a wide range of pathogens. In addition, Stannane, trimethyl(4-(methylthio)phenyl)- is relatively easy to synthesize and purify. However, Stannane, trimethyl(4-(methylthio)phenyl)- is also highly toxic, and care must be taken when handling and disposing of it. In addition, Stannane, trimethyl(4-(methylthio)phenyl)- is not effective against all plant pathogens, and its efficacy can be affected by environmental factors.

Future Directions

There are a number of potential future directions for research on Stannane, trimethyl(4-(methylthio)phenyl)-. One area of interest is the development of more effective and environmentally friendly methods for synthesizing Stannane, trimethyl(4-(methylthio)phenyl)-. In addition, further research is needed to fully understand the mechanism of action of Stannane, trimethyl(4-(methylthio)phenyl)-, and to identify potential targets for its use as an anticancer agent. Finally, there is a need for further research on the potential environmental impacts of Stannane, trimethyl(4-(methylthio)phenyl)-, and on the development of safer and more sustainable alternatives.

Synthesis Methods

Stannane, trimethyl(4-(methylthio)phenyl)- can be synthesized by reacting trimethyltin chloride with 4-(methylthio)phenylmagnesium bromide. The reaction takes place in anhydrous ether under an inert atmosphere, and the product is obtained through a series of purification steps, including vacuum distillation and recrystallization.

Scientific Research Applications

Stannane, trimethyl(4-(methylthio)phenyl)- has been extensively studied for its potential use as a fungicide and bactericide in agriculture. It has been shown to be effective against a wide range of plant pathogens, including Fusarium oxysporum, Botrytis cinerea, and Phytophthora infestans. In addition, Stannane, trimethyl(4-(methylthio)phenyl)- has been investigated as a potential anticancer agent, due to its ability to induce apoptosis in cancer cells.